Cas no 1782213-20-0 (tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate
• CAS No: 1782213-20-0
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5753519
• PubChem ID: 83676592
• Update Time: 2025-05-25

tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1873563
• 1782213-20-0
• tert-butyl n-[3-(carbamimidoylmethyl)phenyl]carbamate
• tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate

• Inchi： 1S/C13H19N3O2/c1-13(2,3)18-12(17)16-10-6-4-5-9(7-10)8-11(14)15/h4-7H,8H2,1-3H3,(H3,14,15)(H,16,17)
• InChI Key： FVMQGYGCDMEERF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(CC(=N)N)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate

Introduction to Tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate (CAS No. 1782213-20-0)

Tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate, identified by its Chemical Abstracts Service number CAS No. 1782213-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a carbamimidoylmethylphenyl moiety, contribute to its distinctive chemical properties and potential biological activities.

The tert-butyl group is a well-known substituent in organic chemistry, characterized by its steric hindrance and stability. This group often enhances the lipophilicity of molecules, making them more suitable for membrane penetration and interaction with biological targets. In contrast, the carbamimidoylmethylphenyl part of the molecule introduces a nitrogen-rich structure that can participate in hydrogen bonding and coordination interactions, which are critical for enzyme inhibition and receptor binding. The combination of these structural elements makes Tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have suggested that the carbamimidoyl moiety in this molecule could interact with various biological targets, including enzymes and receptors involved in metabolic pathways. This has opened up new avenues for investigating its potential as an intermediate in drug synthesis or as a lead compound for developing novel therapeutic agents.

In the context of drug discovery, the synthesis of carbamate derivatives has been extensively studied due to their broad spectrum of biological activities. For instance, carbamates have been reported to exhibit inhibitory effects on carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and altitude sickness. Additionally, some carbamate-based compounds have shown promise as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural features of Tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate align well with these functionalities, suggesting its potential utility in developing targeted therapies.

The tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate molecule also exhibits interesting physicochemical properties that make it suitable for formulation development. Its moderate solubility in organic solvents allows for easy purification and handling, while its stability under various conditions ensures compatibility with multiple synthetic protocols. These attributes are particularly important in industrial-scale production, where efficiency and reproducibility are paramount.

Current research is focusing on exploring the pharmacological profile of this compound through both in vitro and in vivo studies. Preliminary experiments have indicated that it may possess inhibitory activity against certain enzymes relevant to neurological disorders. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) drug development. These findings underscore the importance of further investigation into the therapeutic potential of Tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of the molecule efficiently. These methods not only enhance the synthetic route but also allow for modular modifications, enabling chemists to explore derivatives with tailored properties.

In conclusion, Tert-butyl N-3-(carbamimidoylmethyl)phenylcarbamate (CAS No. 1782213-20-0) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of steric hindrance from the tert-butyl group and nitrogen-rich functionality from the carbamimidoyl moiety makes it an attractive candidate for drug development. Ongoing studies aim to elucidate its biological activities and explore its applications in treating various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play a vital role in advancing modern medicine.